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Compound of Interest

Compound Name: 2-(2-Methoxyethoxy)acetaldehyde

CAS No.: 111964-99-9

Cat. No.: B1339923 Get Quote

A Precision Linker for Bioconjugation and Medicinal
Chemistry
Executive Summary
2-(2-Methoxyethoxy)acetaldehyde (CAS 111964-99-9), often referred to as mPEG2-aldehyde

or 3,6-dioxaheptanal, is a specialized heterobifunctional building block. Unlike high-molecular-

weight PEGs used to extend half-life via hydrodynamic volume expansion, this short-chain

aldehyde serves as a precision linker. It is primarily employed to introduce a discrete ethylene

glycol spacer (PEG2) onto amine-bearing pharmacophores or proteins via reductive amination.

Its utility lies in its dual nature: the aldehyde group provides site-specific reactivity with primary

amines (N-terminus or Lysine residues), while the methoxy-PEG tail improves water solubility

and reduces immunogenicity without significantly altering the steric profile of small-molecule

drugs.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Data

CAS Number 111964-99-9

IUPAC Name 2-(2-Methoxyethoxy)acetaldehyde

Synonyms
3,6-Dioxaheptanal; mPEG2-propionaldehyde

(n=2); DEGME-aldehyde

Molecular Formula C₅H₁₀O₃

Molecular Weight 118.13 g/mol

SMILES COCCOCC=O[1][2][3]

Physical State Colorless to pale yellow liquid

Boiling Point
~92–100°C (Predicted at 760 mmHg); >180°C

(Acid derivative)

Solubility Miscible in water, methanol, DCM, DMSO

Stability
Sensitive to oxidation (air) and polymerization.

Store under Argon/Nitrogen at -20°C.

Synthesis & Production
The synthesis of 2-(2-Methoxyethoxy)acetaldehyde typically proceeds via the controlled

oxidation of its precursor alcohol, Diethylene Glycol Monomethyl Ether (DEGME). While

industrial routes may use catalytic dehydrogenation, the laboratory standard for high purity is

the Dess-Martin Periodinane (DMP) oxidation. This method avoids over-oxidation to the

carboxylic acid, a common pitfall with Jones reagent.

Protocol: Dess-Martin Oxidation of DEGME
Note: This protocol is designed for gram-scale synthesis.

Reagents:

Diethylene glycol monomethyl ether (DEGME) [CAS 111-77-3][4][2][5]

Dess-Martin Periodinane (DMP) (1.2 equiv)
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Dichloromethane (DCM) (Anhydrous)

Sodium thiosulfate (

) & Sodium bicarbonate (

)

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and purge with nitrogen. Add DEGME (1.0 equiv)

dissolved in anhydrous DCM (0.1 M concentration).

Oxidation: Cool the solution to 0°C. Add DMP (1.2 equiv) portion-wise to control the

exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (stain with 2,4-DNP to visualize the aldehyde).

Quench: Dilute with diethyl ether. Pour into a saturated solution of

and

(1:1) to destroy excess oxidant and neutralize byproducts. Stir vigorously until the organic
layer is clear (approx. 15 mins).

Extraction: Separate the organic layer, wash with brine, dry over

, and concentrate

Critical Step: Do not heat above 40°C during concentration to prevent polymerization.

Purification: Flash chromatography (Silica gel, Hexane/EtOAc gradient).

Synthesis Workflow Diagram
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Figure 1: Oxidation pathway from Diethylene Glycol Monomethyl Ether to mPEG2-Aldehyde.

Reactivity & Applications in Drug Delivery
The primary application of CAS 111964-99-9 is Reductive Amination. This reaction conjugates

the PEG2 linker to a primary amine (e.g., a lysine residue on a protein or an N-terminal amine

of a peptide) to form a stable secondary amine bond.

Mechanism: Reductive Alkylation
Unlike N-hydroxysuccinimide (NHS) esters which form amide bonds, aldehydes form

secondary amines. This preserves the positive charge on the amine (at physiological pH),

which is often crucial for maintaining the bioactivity of the target molecule.

Protocol: Site-Specific PEGylation via Reductive
Amination
Reagents:

Target Protein/Peptide (in PBS or Acetate buffer, pH 5.0–6.0)

mPEG2-Aldehyde (CAS 111964-99-9) (2–5 molar excess)

Sodium Cyanoborohydride (

) or Sodium Triacetoxyborohydride (

)

Workflow:
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Imine Formation: Dissolve the target molecule in buffer (pH 5–6 promotes imine formation

while suppressing reduction of the aldehyde itself).

Addition: Add mPEG2-Aldehyde (dissolved in DMSO or water). Incubate for 30–60 minutes

to reach Schiff base equilibrium.

Reduction: Add reducing agent (

, 10 equiv).

Why Cyanoborohydride? It is selective for the protonated imine (Schiff base) and will not

reduce the free aldehyde at acidic pH, preventing side reactions.

Incubation: Stir at 4°C overnight.

Purification: Remove excess reagents via dialysis or Size Exclusion Chromatography (SEC).

Reaction Logic Diagram
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Figure 2: Mechanism of conjugating mPEG2-Aldehyde to a protein target.

Handling, Stability & Safety
As an ether-aldehyde, this compound presents specific stability challenges that must be

managed to ensure experimental reproducibility.

Storage & Stability
Oxidation: Aldehydes slowly oxidize to carboxylic acids (2-(2-methoxyethoxy)acetic acid)

upon exposure to air. This impurity will not react in reductive amination but will lower the

effective concentration.

Peroxides: The ether backbone can form peroxides over time.

Storage Protocol: Store neat under Argon at -20°C. For long-term storage, consider adding a

stabilizer if compatible with downstream applications, or store as a 10% solution in

anhydrous DMSO.

Toxicology[4][9]
Metabolite Warning: 2-(2-Methoxyethoxy)acetaldehyde is a metabolite of Diethylene Glycol

Monomethyl Ether (DEGME).

Toxicity Profile: While less toxic than the shorter chain 2-methoxyethanol, the aldehyde

intermediate is reactive. It has been linked to testicular toxicity in animal models due to the

methoxyacetic acid metabolite.

Precautions: Handle in a fume hood. Wear nitrile gloves. Avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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